Cas no 648922-13-8 ((2R,3S)-2,3-Diaminobutanoic acid dihydrochloride)

• Product Name: (2R,3S)-2,3-Diaminobutanoic acid dihydrochloride
• CAS No: 648922-13-8
• MF: C₄H₁₂Cl₂N₂O₂
• MW: 191.056279182434
• CID: 502195
• PubChem ID: 15941603
• Update Time: 2025-04-19

(2R,3S)-2,3-Diaminobutanoic acid dihydrochloride Chemical and Physical Properties

Names and Identifiers

• (2R,3S)-2,3-Diaminobutanoic acid dihydrochloride
• (3S,2R)-2,3-DIAMINOBUTYRIC ACID 2HCL
• Butanoicacid, 2,3-diamino-, hydrochloride (1:2), (2R,3S)-
• (2R,3S)-2,3-diaminobutanoic acid;dihydrochloride
• 648922-13-8
• DTXSID70580001
• (2R,3S)-2,3-Diaminobutanoic acid--hydrogen chloride (1/2)
• (2R,3S)-2,3-diaminobutanoicAcidDihydrochloride
• AKOS015911729

• Inchi： 1S/C4H10N2O2.2ClH/c1-2(5)3(6)4(7)8;;/h2-3H,5-6H2,1H3,(H,7,8);2*1H/t2-,3+;;/m0../s1
• InChI Key： DOZGWJGZHSTDJL-JSTPYPERSA-N
• SMILES： Cl.Cl.OC([C@@H]([C@H](C)N)N)=O

Computed Properties

• Exact Mass: 190.02800
• Monoisotopic Mass: 190.0275830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 94
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 89.3Ų

Experimental Properties

• PSA: 89.34000
• LogP: 1.75010